molecular formula C16H19NO4 B13192918 5-({[(Benzyloxy)carbonyl]amino}methyl)spiro[2.3]hexane-5-carboxylic acid

5-({[(Benzyloxy)carbonyl]amino}methyl)spiro[2.3]hexane-5-carboxylic acid

Cat. No.: B13192918
M. Wt: 289.33 g/mol
InChI Key: OKUWBNHKRDDTSZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-({[(Benzyloxy)carbonyl]amino}methyl)spiro[2.3]hexane-5-carboxylic acid (CAS: 2059998-95-5) is a spirocyclic compound featuring a benzyloxycarbonyl (Cbz)-protected aminomethyl group and a carboxylic acid moiety. Its molecular formula is C₁₆H₁₉NO₄, with a molecular weight of 289.33 g/mol . The spiro[2.3]hexane core introduces conformational rigidity, which can enhance binding specificity in pharmaceutical applications. This compound is primarily utilized as a synthetic intermediate in medicinal chemistry, particularly for prodrug development due to the Cbz group’s stability under acidic conditions and ease of deprotection .

Properties

Molecular Formula

C16H19NO4

Molecular Weight

289.33 g/mol

IUPAC Name

5-(phenylmethoxycarbonylaminomethyl)spiro[2.3]hexane-5-carboxylic acid

InChI

InChI=1S/C16H19NO4/c18-13(19)16(9-15(10-16)6-7-15)11-17-14(20)21-8-12-4-2-1-3-5-12/h1-5H,6-11H2,(H,17,20)(H,18,19)

InChI Key

OKUWBNHKRDDTSZ-UHFFFAOYSA-N

Canonical SMILES

C1CC12CC(C2)(CNC(=O)OCC3=CC=CC=C3)C(=O)O

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-({[(Benzyloxy)carbonyl]amino}methyl)spiro[2.3]hexane-5-carboxylic acid typically involves a multi-step process. One approach starts with the catalytic [1+2]-cycloaddition of ethyl 2-diazo-2-nitroacetate to a double bond of an unsaturated nitrile, followed by chemoselective reduction of the nitro and cyano groups, and hydrolysis of the ester moiety .

Industrial Production Methods

While specific industrial production methods for this compound are not widely documented, the general principles of large-scale organic synthesis, such as optimization of reaction conditions and purification processes, would apply. Techniques like continuous flow synthesis and automated synthesis platforms could be employed to enhance efficiency and yield.

Chemical Reactions Analysis

Types of Reactions

5-({[(Benzyloxy)carbonyl]amino}methyl)spiro[2.3]hexane-5-carboxylic acid can undergo various chemical reactions, including:

    Oxidation: Conversion of functional groups to higher oxidation states.

    Reduction: Reduction of nitro groups to amines.

    Substitution: Nucleophilic substitution reactions at the benzyloxycarbonyl group.

Common Reagents and Conditions

    Oxidation: Reagents like potassium permanganate or chromium trioxide.

    Reduction: Catalytic hydrogenation using palladium on carbon or chemical reduction using sodium borohydride.

    Substitution: Nucleophiles such as amines or thiols under basic conditions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, reduction of the nitro group would yield the corresponding amine, while substitution reactions could introduce various functional groups at the benzyloxycarbonyl position.

Scientific Research Applications

5-({[(Benzyloxy)carbonyl]amino}methyl)spiro[2.3]hexane-5-carboxylic acid has several applications in scientific research:

Mechanism of Action

The mechanism of action of 5-({[(Benzyloxy)carbonyl]amino}methyl)spiro[2.3]hexane-5-carboxylic acid involves its interaction with specific molecular targets. The spirocyclic structure imparts conformational rigidity, which can influence binding affinity and selectivity towards enzymes or receptors. The benzyloxycarbonyl group may also play a role in modulating the compound’s activity by acting as a protecting group or participating in hydrogen bonding interactions.

Comparison with Similar Compounds

Structural Features and Substitutents

The following table summarizes key structural differences between the target compound and analogs:

Compound Name Molecular Formula Substituent(s) Key Functional Groups Molecular Weight (g/mol) CAS/ID
5-({[(Benzyloxy)carbonyl]amino}methyl)spiro[2.3]hexane-5-carboxylic acid C₁₆H₁₉NO₄ Cbz-aminomethyl Carboxylic acid, Cbz-protected amine 289.33 2059998-95-5
5-Phenylspiro[2.3]hexane-5-carboxylic acid C₁₃H₁₄O₂ Phenyl Carboxylic acid ~214.25 CID 65008223
5-[(3-Fluorophenyl)sulfanyl]spiro[2.3]hexane-5-carboxylic acid C₁₃H₁₃FO₂S 3-Fluorophenylsulfanyl Carboxylic acid, thioether 252.30 71472043
5-Hydroxyspiro[2.3]hexane-1-carboxylic acid C₇H₁₀O₃ Hydroxyl Carboxylic acid, hydroxyl 154.15 1507108-83-9
5-((Benzyloxy)carbonyl)-5-azaspiro[2.3]hexane-1-carboxylic acid C₁₄H₁₅NO₄ Cbz, nitrogen in spiro ring Carboxylic acid, aza-spiro 261.28 1820619-57-5
1-({[(tert-Butoxy)carbonyl]amino}methyl)spiro[2.3]hexane-1-carboxylic acid C₁₁H₁₉NO₄ Boc-aminomethyl Carboxylic acid, Boc-protected amine 245.27 EN300-107257

Key Observations :

  • Cbz vs. Boc Protection : The Cbz group (acid-labile) in the target compound contrasts with the tert-butoxycarbonyl (Boc) group (base-labile) in , affecting synthetic strategies and stability.
  • Substituent Effects : The phenyl group in enhances hydrophobicity, while the fluorophenylsulfanyl group in introduces sulfur-based reactivity and polarity.

Physicochemical Properties

  • Solubility: The Cbz-aminomethyl group in the target compound increases hydrophobicity compared to the hydroxylated analog .
  • Stability: The Cbz group is stable under acidic conditions but cleaved via hydrogenolysis, whereas the Boc group in is removed under acidic conditions (e.g., trifluoroacetic acid).
  • Spectral Data : Analogous compounds, such as the 3’-hydroxy-2’,2’,6’-trimethyl spiro derivative , exhibit distinct IR and NMR profiles due to substituent variations (e.g., hydroxyl vs. Cbz groups).

Stability and Handling

  • Storage : The target compound requires storage at 2–8°C , whereas the Boc-protected analog may need inert atmosphere handling due to base sensitivity.
  • Hazard Profiles: Limited hazard data are available for most analogs, though the fluorophenylsulfanyl compound may pose reactivity risks due to the thioether group.

Biological Activity

5-({[(Benzyloxy)carbonyl]amino}methyl)spiro[2.3]hexane-5-carboxylic acid, with the CAS number 2059998-95-5, is a compound of interest due to its potential biological activities. This article provides an overview of its biological properties, synthesis, and relevant case studies.

Chemical Structure and Properties

The molecular formula of the compound is C16H19NO4C_{16}H_{19}NO_{4} with a molecular weight of 289.32 g/mol. The structure features a spirocyclic framework which may contribute to its biological activity by influencing interactions with biological targets.

PropertyValue
Molecular FormulaC₁₆H₁₉N O₄
Molecular Weight289.32 g/mol
CAS Number2059998-95-5

Synthesis

The synthesis of this compound generally involves the use of benzyloxycarbonyl protecting groups, which are common in peptide synthesis. The synthesis strategies often include various coupling reactions and protection-deprotection steps to ensure the correct functionalization of the spirocyclic core.

Antimicrobial Activity

Research has indicated that compounds similar to 5-({[(Benzyloxy)carbonyl]amino}methyl)spiro[2.3]hexane-5-carboxylic acid exhibit varying degrees of antimicrobial activity. For instance, studies on related spiro compounds have shown effectiveness against both Gram-positive and Gram-negative bacteria, with Minimum Inhibitory Concentrations (MICs) ranging from 250 µg/mL to lower values depending on structural modifications .

The mechanism by which these compounds exert their biological effects often involves interaction with specific receptors or enzymes. For example, some spiro compounds have been shown to act as ligands for GABA receptors, influencing neurotransmission and muscle relaxation . The structural features of 5-({[(Benzyloxy)carbonyl]amino}methyl)spiro[2.3]hexane-5-carboxylic acid may facilitate similar interactions.

Case Studies

  • GABA Receptor Interaction
    A study evaluated the binding affinity of various spiro compounds to GABA receptors. It was found that certain structural modifications enhanced receptor affinity and metabolic stability, suggesting that 5-({[(Benzyloxy)carbonyl]amino}methyl)spiro[2.3]hexane-5-carboxylic acid could be optimized for similar effects .
  • Antimicrobial Efficacy
    Another investigation focused on the antimicrobial properties of related compounds, revealing that modifications in the hydrophobic tail significantly influenced antimicrobial potency against strains such as Staphylococcus aureus and Escherichia coli. This suggests that further exploration into the structure-activity relationship (SAR) of 5-({[(Benzyloxy)carbonyl]amino}methyl)spiro[2.3]hexane-5-carboxylic acid could yield promising results in developing new antimicrobial agents .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.